Cas no 1020948-43-9 (3-chloro-6-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid)

• Product Name: 3-chloro-6-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid
• CAS No: 1020948-43-9
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 5759717
• PubChem ID: 28491324
• Update Time: 2025-05-20

3-chloro-6-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 3-chloro-6-(2-propyn-1-ylamino)-
• 3-Chloro-6-(prop-2-yn-1-ylamino)picolinic acid
• 3-chloro-6-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid

• Inchi： 1S/C9H7ClN2O2/c1-2-5-11-7-4-3-6(10)8(12-7)9(13)14/h1,3-4H,5H2,(H,11,12)(H,13,14)
• InChI Key： KJDATBDKMPDKMD-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(NCC#C)=CC=C1Cl

Experimental Properties

• Density: 1.469±0.06 g/cm3(Predicted)
• Boiling Point: 433.4±45.0 °C(Predicted)
• pka: 2.47±0.25(Predicted)

Additional information on 3-chloro-6-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid

3-Chloro-6-(prop-2-yn-1-yl)aminopyridine-2-carboxylic Acid: A Comprehensive Overview

3-Chloro-6-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid, also known by its CAS number 1020948-43-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their diverse applications in drug design and material science. The structure of this compound is characterized by a pyridine ring with a chlorine substituent at the 3-position, an amino group substituted with a propargyl chain at the 6-position, and a carboxylic acid group at the 2-position. These functional groups contribute to its unique chemical properties and potential biological activities.

The synthesis of 3-chloro-6-(propargylamino)pyridine-2-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving the overall yield. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported in the literature as an effective strategy for constructing the propargylamino group on the pyridine ring.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Pyridine derivatives are known for their ability to interact with various biological targets, such as enzymes and receptors. In recent studies, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties. For example, researchers have reported that certain analogs exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation-related diseases.

In addition to its biological applications, 3-chloro-6-(propargylamino)pyridine-2-carboxylic acid has also been explored for its role in materials science. The presence of a propargyl group introduces unique electronic and structural properties to the molecule, making it suitable for applications in supramolecular chemistry and polymer synthesis. Recent studies have demonstrated that this compound can serve as a building block for constructing self-assembled monolayers and stimuli-responsive materials.

The chemical stability of this compound is another critical aspect that has been thoroughly examined. Under normal storage conditions, the compound exhibits excellent stability; however, exposure to strong acids or bases can lead to degradation. Recent research has focused on optimizing storage conditions to ensure long-term stability while maintaining its bioavailability for pharmaceutical applications.

In terms of spectroscopic characterization, this compound has been extensively studied using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These studies have provided valuable insights into its molecular structure and functional group interactions. For instance, NMR analysis has confirmed the regioselectivity of substituents on the pyridine ring, while IR spectroscopy has revealed the presence of characteristic absorption bands corresponding to the carboxylic acid group.

The environmental impact of synthesizing and using this compound is another area that has garnered attention. Researchers have emphasized the importance of adopting green chemistry principles during its production to minimize waste generation and reduce energy consumption. Innovations such as solvent-free reactions and recyclable catalysts have been proposed as sustainable alternatives to traditional synthetic methods.

In conclusion, 3-chloro-6-(propargylamino)pyridine-2-carboxylic acid (CAS No.: 1020948-43-9) is a versatile compound with wide-ranging applications in both pharmaceuticals and materials science. Its unique chemical structure endows it with diverse functional properties that make it an attractive candidate for further research and development. As new synthetic methods emerge and its biological activities continue to be explored, this compound is poised to play an increasingly important role in advancing modern science.